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Compound of Interest

Compound Name: SC75741

Cat. No.: B15618891 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
SC75741 is a potent and specific inhibitor of the nuclear factor-kappa B (NF-κB) signaling

pathway.[1][2][3] It exerts its inhibitory effect by impairing the DNA binding of the NF-κB p65

subunit, which leads to a reduction in the expression of various downstream targets, including

cytokines, chemokines, and pro-apoptotic factors.[4][5] This mechanism makes SC75741 a

valuable tool for investigating the role of the NF-κB pathway in various cellular processes,

including inflammation, immune responses, and viral replication.[1][4][6] Notably, it has

demonstrated efficacy in blocking the propagation of influenza viruses and other emerging tick-

borne bandaviruses.[4][7][8]

These application notes provide a comprehensive guide for the preparation and use of

SC75741 in cell culture experiments, ensuring accurate and reproducible results.
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Property Value Source

Molecular Weight 565.67 g/mol [9]

CAS Number 913822-46-5 [9]

Solubility in DMSO ≥ 37.6 mg/mL (≥ 66.4 mM) [1]

Solubility in Ethanol
< 1 mg/mL (insoluble or slightly

soluble)
[9]

Solubility in Water
< 1 mg/mL (insoluble or slightly

soluble)
[9]

Recommended Storage Conditions
Form

Storage
Temperature

Duration Source

Powder -20°C 3 years [9]

In Solvent (-80°C) -80°C 1 year [9][10]

In Solvent (-20°C) -20°C 1 month [10][11]

Biological Activity and Working Concentrations
Parameter Value Cell Line/System Source

EC50 (NF-κB

inhibition)
200 nM Not specified [1][2][3]

IC50 (Human PBMC

proliferation)
2.2 µM

Human Peripheral

Blood Mononuclear

Cells

[9][10][12]

IC90 (HRTV) 1.165 µM Huh7 cells [7]

IC90 (SFTSV) 2.234 µM Huh7 cells [7]

Typical Working

Concentration
1 µM, 2 µM, 5 µM

Madin-Darby Canine

Kidney (MDCK) cells
[2]
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Experimental Protocols
Protocol 1: Preparation of SC75741 Stock Solution (10
mM in DMSO)
Materials:

SC75741 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Vortex mixer

Optional: Water bath or sonicator

Procedure:

Calculate the required amount of SC75741: To prepare a 10 mM stock solution, use the

following formula:

Mass (mg) = 10 mmol/L * 565.67 g/mol * Volume (L) * 1000 mg/g

For 1 mL of 10 mM stock solution: 10 * 565.67 * 0.001 * 1000 = 5.66 mg

Weigh the SC75741 powder: Carefully weigh the calculated amount of SC75741 powder in a

sterile microcentrifuge tube.

Add DMSO: Add the appropriate volume of anhydrous DMSO to the microcentrifuge tube

containing the SC75741 powder. For a 10 mM solution, this would be 1 mL for 5.66 mg of

powder.

Dissolve the compound: Vortex the solution thoroughly until the powder is completely

dissolved. If necessary, gentle warming in a 37°C water bath or brief sonication can aid in

dissolution.[2] Ensure the solution is clear before proceeding.
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Aliquot and store: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to avoid repeated freeze-thaw cycles.[11] Store the aliquots at -80°C

for long-term storage (up to 1 year) or -20°C for short-term storage (up to 1 month).[9][10]

Protocol 2: Preparation of SC75741 Working Solution for
Cell Culture
Materials:

10 mM SC75741 stock solution in DMSO

Sterile, pre-warmed cell culture medium appropriate for your cell line

Sterile serological pipettes and pipette tips

Procedure:

Determine the final working concentration: Based on previous studies or your experimental

design, decide on the final concentration of SC75741 to be used in your cell culture. Typical

concentrations range from 1 µM to 10 µM.[9]

Calculate the required volume of stock solution: Use the following formula (M1V1 = M2V2):

Volume of stock (V1) = (Final concentration (M2) * Final volume (V2)) / Stock

concentration (M1)

Example: To prepare 10 mL of cell culture medium with a final SC75741 concentration of 5

µM from a 10 mM stock solution:

V1 = (5 µM * 10 mL) / 10,000 µM = 0.005 mL or 5 µL

Prepare the working solution:

Aseptically add the calculated volume of the 10 mM SC75741 stock solution to the pre-

warmed cell culture medium.

It is crucial to maintain the final DMSO concentration in the cell culture medium below

0.5%, and preferably at or below 0.1%, to avoid solvent-induced cytotoxicity.[11][13]
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For a 1:2000 dilution (5 µL stock in 10 mL medium), the final DMSO concentration will be

0.05%, which is well tolerated by most cell lines.

Mix and apply to cells: Gently mix the working solution by inverting the tube or pipetting up

and down. Immediately add the prepared medium to your cell cultures.

Include a vehicle control: Always include a vehicle control in your experiments. This control

should contain the same final concentration of DMSO as the SC75741-treated samples to

account for any effects of the solvent.[11]
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Caption: SC75741 inhibits the NF-κB signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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